1-(Imidazo[1,2-a]pyridin-2-yl)ethanamine dihydrochloride

• IUPAC Name: 1-imidazo[1,2-a]pyridin-2-ylethanamine;dihydrochloride
• InChI: InChI=1S/C9H11N3.2ClH/c1-7(10)8-6-12-5-3-2-4-9(12)11-8;;/h2-7H,10H2,1H3;2*1H
• InChI Key: ZIRCCCYAELHTMM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN2C=CC=CC2=N1)N.Cl.Cl
• Molecular Formula: C9H13Cl2N3
• Molecular Weight: 234.12 g/mol

Description

“1-(Imidazo[1,2-a]pyridin-2-yl)ethanamine dihydrochloride” is a chemical compound that belongs to the class of imidazo[1,2-a]pyridines. Imidazo[1,2-a]pyridines are an important class of fused nitrogen-bridged heterocyclic compounds due to the broad spectrum of biological activity profiles displayed. They have been attracting substantial interest due to their potential pharmaceutical applications.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been well studied in the past decade because of its importance as a bioactive scaffold. The synthetic pathways of imidazo[1,2-a]pyridines have been assisted through transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular and photocatalytic reactions. The recent advances in the synthesis of imidazo[1,2-a]pyridines from 2016 to 2021 from various substrates have been summarized.

Molecular Structure Analysis

The molecular structure of “1-(Imidazo[1,2-a]pyridin-2-yl)ethanamine dihydrochloride” is characterized by the presence of an imidazo[1,2-a]pyridine core, which is a fused nitrogen-bridged heterocyclic compound. This core is considered as a privileged structure because of its occurrence in many natural products.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of imidazo[1,2-a]pyridines include transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular and photocatalytic reactions. The reaction output is strongly dependent on the substituents of both reactants.

Scientific Research Applications

• Anticancer Activity

  • Imidazo[1,2-a]pyridine derivatives have been studied for their anticancer activity. For example, a novel series of imidazo[1,2-a]pyridine linked 1,2,3-triazole derivatives has been synthesized and evaluated for their in vitro cytotoxic activity against two cancer cell lines. The derivative with a 3-methoxyphenyl moiety exhibited potent inhibitory activity against MCF-7 and Hela cell lines.
  • The methods of application typically involve in vitro testing using cancer cell lines. The compounds are usually tested for their ability to inhibit the growth of these cells, and the results are often quantified using IC50 values, which represent the concentration of the compound required to inhibit cell growth by 50%.

• Amino Benzannulation

  • Imidazo[1,2-a]pyridines can be synthesized through an efficient microwave-assisted metal-free amino benzannulation of aryl (4-aryl-1-(prop-2-ynyl)-1H-imidazol-2-yl)methanone with dialkylamines. This process affords various 2,8-diaryl-6-aminoimidazo[1,2-a]pyridines in good yield.
  • The method involves the use of microwave irradiation, which can speed up the reaction process and improve the yield.

• Hydrogen Bond Acceptors

  • With two nitrogen atoms with potential to serve as hydrogen bond acceptors, imidazopyridines may boost binding to target proteins and elevate potency.
  • This property can be useful in the design of drugs and other bioactive molecules, as the ability to form hydrogen bonds can influence how these molecules interact with their targets.

• Covalent Inhibitors

  • Imidazo[1,2-a]pyridines structures have found utility in covalent inhibitors.
  • Covalent inhibitors are a type of drug that forms a covalent bond with their target, which can result in a more durable and potent inhibition.

• Reducing Metabolic Liabilities

  • Imidazo[1,2-a]pyridines structures have been used in reducing metabolic liabilities.
  • This means that they can potentially be used to modify drugs or other compounds to make them less likely to be metabolized and broken down in the body, thereby increasing their effectiveness.

• Creating Novel Chemical Space and Intellectual Properties

  • Imidazo[1,2-a]pyridines structures have been used in creating novel chemical space and intellectual properties.
  • This suggests that these structures can be used to design and synthesize new compounds with potentially useful properties.

Future Directions

The future directions in the research of imidazo[1,2-a]pyridines include the development of new synthetic protocols for the construction of an imidazo[1,2-a]pyridine core aiming to improve the ecological impact of the classical schemes. The recent protocols for the eco-friendly metal-free direct formation of derivatives with an imidazo[1,2-a]pyridine skeleton provide new initiatives to the chemists.